Cas no 823796-13-0 (Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)-)

Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)- structure
823796-13-0 structure
Product name:Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)-
CAS No:823796-13-0
MF:C14H14ClN3
MW:259.734061717987
CID:692976
PubChem ID:59517746

Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)-
    • 5-chloro-2-phenyl-4-pyrrolidin-1-ylpyrimidine
    • SCHEMBL12929800
    • 823796-13-0
    • 5-Chloro-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine
    • DTXSID90732282
    • Inchi: InChI=1S/C14H14ClN3/c15-12-10-16-13(11-6-2-1-3-7-11)17-14(12)18-8-4-5-9-18/h1-3,6-7,10H,4-5,8-9H2
    • InChI Key: DRLOHNZBYDVITE-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)C2=NC(=NC=C2Cl)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 259.0876252g/mol
  • Monoisotopic Mass: 259.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29Ų

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